Cas no 883540-69-0 (3,4-Difluoro-5-propoxybenzaldehyde)

• Product Name: 3,4-Difluoro-5-propoxybenzaldehyde
• CAS No: 883540-69-0
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD06246975
• CID: 5113243
• Update Time: 2026-03-03

3,4-Difluoro-5-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-5-PROPOXYBENZALDEHYDE
• 4,5-Difluoro-3-n-propoxybenzaldehyde
• SB74028
• 3,4-Difluoro-5-propoxybenzaldehyde

• MDL： MFCD06246975
• Inchi： 1S/C10H10F2O2/c1-2-3-14-9-5-7(6-13)4-8(11)10(9)12/h4-6H,2-3H2,1H3
• InChI Key： YNUNHGPHWIGWDM-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=O)C=C1OCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,4-Difluoro-5-propoxybenzaldehyde

Comprehensive Overview of 3,4-Difluoro-5-propoxybenzaldehyde (CAS No. 883540-69-0): Properties, Applications, and Industry Insights

3,4-Difluoro-5-propoxybenzaldehyde (CAS No. 883540-69-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzaldehyde derivative combines a propoxy side chain with strategically placed fluorine atoms, making it a valuable intermediate for synthesizing complex molecules. The presence of difluoro substitutions at the 3 and 4 positions enhances its reactivity and selectivity in cross-coupling reactions, a topic frequently searched by chemists exploring advanced synthetic methodologies.

In recent years, the demand for fluorinated building blocks like 3,4-Difluoro-5-propoxybenzaldehyde has surged, driven by trends in drug discovery and material science. Researchers often inquire about its solubility profile (soluble in common organic solvents like DCM and THF) and stability under aerobic conditions, which are critical for handling and storage. Its melting point (typically 45-50°C) and molecular weight (214.19 g/mol) are also frequently searched parameters in laboratory settings.

The compound's propoxy group contributes to enhanced lipophilicity, a property highly relevant in medicinal chemistry optimization—a trending topic in AI-driven drug design forums. This characteristic makes it particularly useful for modifying pharmacokinetic properties in candidate molecules, addressing common search queries about bioavailability improvement strategies. Recent publications have highlighted its utility in creating selective kinase inhibitors, aligning with industry focus on targeted therapies.

From a synthetic perspective, 883540-69-0 serves as a versatile precursor for heterocyclic compound formation, another hot topic in organic chemistry communities. Its aldehyde functionality allows for diverse transformations, including reductive amination and condensation reactions, frequently discussed in high-throughput synthesis workflows. Environmental considerations have also prompted searches about green chemistry applications of such intermediates, with studies exploring catalyst-free reactions under mild conditions.

Quality control aspects of 3,4-Difluoro-5-propoxybenzaldehyde generate significant search traffic, particularly regarding HPLC purity standards (>98% typical) and spectroscopic characterization (distinctive NMR peaks at 10.2 ppm for aldehyde proton). Suppliers often emphasize batch-to-batch consistency—a key concern for researchers troubleshooting reaction reproducibility issues, a common pain point in online chemistry forums.

Emerging applications in electronic materials have further expanded interest in this compound. Its potential as a precursor for liquid crystal derivatives resonates with searches about OLED material development, reflecting the crossover between fine chemicals and advanced materials science. The fluorine atoms' electron-withdrawing effects make it particularly interesting for tuning charge transport properties—a subject of numerous recent patent applications.

Regulatory perspectives on fluorinated compounds remain a trending discussion point, with 883540-69-0 often cited as an example of structurally novel substances requiring careful analytical method validation. This aligns with frequent searches about ICH guideline compliance for impurities profiling, particularly in pharmaceutical contexts. The compound's structure-activity relationship (SAR) potential also makes it a recurring subject in computational chemistry discussions about molecular docking simulations.

Market analysts note growing procurement inquiries for 3,4-Difluoro-5-propoxybenzaldehyde from contract research organizations, reflecting broader industry shifts toward specialty chemical outsourcing. This intersects with popular searches about scalable synthesis routes and cost optimization in process chemistry. The compound's shelf life (typically 24 months under inert atmosphere) and handling precautions (moisture-sensitive) also feature prominently in technical discussions.

Innovative uses continue to emerge, including recent studies exploring its incorporation into metal-organic frameworks (MOFs)—a cutting-edge area generating substantial academic search volume. The aldehyde group's coordination potential with transition metals answers frequent queries about ligand design strategies in catalysis research. Such multidisciplinary applications underscore why CAS No. 883540-69-0 maintains relevance across chemical subfields.

For synthetic chemists, troubleshooting guides often reference 3,4-Difluoro-5-propoxybenzaldehyde when addressing selective fluorination challenges or protecting group strategies—perennial topics in organic synthesis forums. Its balanced reactivity profile makes it particularly valuable for multi-step synthesis sequences, a subject of numerous optimization case studies shared in research publications.